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Compound of Interest

Compound Name: Phosmet oxon

Cat. No.: B1677708

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosmet oxon is the primary toxic metabolite of the organophosphate insecticide phosmet. Its
presence in food commodities and environmental samples is a key indicator of phosmet use
and potential exposure. Accurate and reliable quantification of phosmet oxon is therefore
critical for food safety, environmental monitoring, and toxicological research. High-purity
phosmet oxon as an analytical reference standard is an indispensable tool for achieving
accurate and reproducible results in these applications.

This document provides detailed application notes and protocols for the use of high-purity
phosmet oxon as an analytical reference standard. It includes information on the material's
properties, stability, and detailed methodologies for its analysis by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-
MS).

Product Specifications and Properties

High-purity phosmet oxon is available from several commercial suppliers as a certified
reference material (CRM). These standards are typically characterized by a high degree of
chemical purity, ensuring their suitability for use in sensitive analytical techniques.
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Table 1: Physicochemical Properties of Phosmet Oxon

Property Value Reference
2-

Chemical Name (dimethoxyphosphorylsulfanyl --INVALID-LINK--
methyl)isoindole-1,3-dione

CAS Number 3735-33-9 --INVALID-LINK--

Molecular Formula C11H12NOsPS --INVALID-LINK--

Molecular Weight 301.26 g/mol --INVALID-LINK--
Off-white to pink solid (for the

Appearance --INVALID-LINK--
parent compound phosmet)

Purity >95% [1]

Table 2: Solubility of Phosmet (as an indicator for Phosmet Oxon)

Solvent Solubility (g/L) at 25 °C Reference
Acetone 650 [2]
Methanol 50 [2]
Ethyl Acetate 57 - 67 [3]
Acetonitrile Very Soluble [4]

Note: Specific solubility data for phosmet oxon is limited; the data for the parent compound,

phosmet, is provided as an estimate of its solubility in common organic solvents.

Stability and Storage

Proper storage and handling of the phosmet oxon analytical standard are crucial to maintain

its integrity and ensure the accuracy of analytical results.

Storage:
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» Store the neat material at -20°C in a tightly sealed container, protected from light and
moisture.

o Stock solutions should be stored at -20°C or below.

Stability: Phosmet oxon, like its parent compound phosmet, is susceptible to hydrolysis,
particularly under neutral to alkaline conditions. It is also prone to photolytic degradation.

Table 3: Hydrolysis Half-life of Phosmet (as an indicator for Phosmet Oxon)

pH Temperature (°C) Half-life Reference
4.5 20 13 days

5 25 7.5 days

7 20 < 12 hours

7 25 7.8 hours

8.3 20 < 4 hours

9 25 4.5 minutes

Note: The hydrolysis data for the parent compound, phosmet, is provided as a strong indicator
of the stability of phosmet oxon, which is expected to be at least as, or more, susceptible to
hydrolysis.

Experimental Protocols
Preparation of Standard Solutions

1. Stock Standard Solution (e.g., 1000 pug/mL): a. Allow the vial containing the neat phosmet
oxon standard to equilibrate to room temperature before opening to prevent condensation. b.
Accurately weigh a suitable amount of the standard (e.g., 10 mg) into a Class A volumetric flask
(e.g., 10 mL). c. Dissolve the standard in a suitable solvent, such as acetonitrile or methanol,
and bring to volume. d. Sonicate for a few minutes to ensure complete dissolution. e. Store the
stock solution at -20°C in an amber vial.
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2. Intermediate and Working Standard Solutions: a. Prepare intermediate and working standard
solutions by serial dilution of the stock solution with the appropriate solvent. b. For LC-MS/MS
analysis, the final solvent should be compatible with the mobile phase. c. For GC-MS analysis,
the final solvent should be suitable for the injection technique (e.g., ethyl acetate or isooctane).

Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)

The QUEChERS method is a widely used sample preparation technique for the analysis of
pesticide residues in food matrices.

Workflow for QUEChERS Sample Preparation

Click to download full resolution via product page

QUEChERS Sample Preparation Workflow

Analytical Methodologies

Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid
chromatography system.

Table 4: LC-MS/MS Parameters for Phosmet Oxon Analysis
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Parameter

Recommended Conditions

LC Column

C18 reversed-phase column (e.g., 100 mm x 2.1

mm, 1.8 um)

Mobile Phase A

Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B

Methanol with 0.1% formic acid and 5 mM

ammonium formate

Start with 5-10% B, ramp up to 95-100% B,

Gradient
hold, and return to initial conditions
Flow Rate 0.2 - 0.4 mL/min
Injection Volume 1-10pL
Column Temperature 30-40°C

lonization Mode

Electrospray lonization (ESI), Positive

MRM Transitions

See Table 5

Table 5: MRM Transitions for Phosmet Oxon

Precursor lon (Q1) Product lon (Q3)

Collision Energy

miz miz (eV) Reference
302.0 160.0 16-24

302.0 133.1 40

302.0 77.0 50-56

Instrumentation: A gas chromatograph coupled to a single quadrupole or triple quadrupole

mass spectrometer.

Table 6: GC-MS Parameters for Phosmet Oxon Analysis
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Parameter Recommended Conditions
Mid-polarity column (e.g., 5% phenyl-
GC Column P y' (e pheny
methylpolysiloxane, 30 m x 0.25 mm, 0.25 pm)
Carrier Gas Helium at a constant flow of 1.0 - 1.5 mL/min

Injection Mode

Splitless or Pulsed Splitless

Injector Temperature

250 - 280 °C

Oven Program

Initial temp 60-80°C, hold for 1-2 min, ramp at
10-25°C/min to 280-300°C, hold for 5-10 min

Transfer Line Temp

280 - 300 °C

lon Source Temp

230 - 280 °C

lonization Mode

Electron lonization (El) at 70 eV

Acquisition Mode

Selected lon Monitoring (SIM) or Multiple
Reaction Monitoring (MRM)

SIM lons

See Table 7

Table 7: Suggested SIM lons for Phosmet Oxon

lon (m/z) Role Reference
160 Quantifier

133 Qualifier

77 Quialifier

Note: The selection of quantifier and qualifier ions should be confirmed by analyzing a standard

of phosmet oxon.

Signaling Pathways and Mechanism of Action

The primary mechanism of toxicity for phosmet oxon is the inhibition of acetylcholinesterase

(AChE), an enzyme critical for the breakdown of the neurotransmitter acetylcholine. This leads
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to an accumulation of acetylcholine in the synaptic cleft, resulting in overstimulation of
cholinergic receptors and subsequent neurotoxicity.

Acetylcholinesterase Inhibition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Phosmet
https://openknowledge.fao.org/server/api/core/bitstreams/13be3086-5c2d-4300-b2ea-2dc24522e636/content
https://doh.wa.gov/sites/default/files/2025-08/Pesticide-UW-OP-Report-AppD.pdf
https://www.benchchem.com/product/b1677708#high-purity-phosmet-oxon-as-an-analytical-reference-standard
https://www.benchchem.com/product/b1677708#high-purity-phosmet-oxon-as-an-analytical-reference-standard
https://www.benchchem.com/product/b1677708#high-purity-phosmet-oxon-as-an-analytical-reference-standard
https://www.benchchem.com/product/b1677708#high-purity-phosmet-oxon-as-an-analytical-reference-standard
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677708?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

